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Compound of Interest

Compound Name:
methyl 5-nitro-1H-indazole-7-

carboxylate

Cat. No.: B1270063 Get Quote

An In-Depth Technical Guide to the Chemical Properties of Methyl 5-nitro-1H-indazole-7-
carboxylate

Introduction
Methyl 5-nitro-1H-indazole-7-carboxylate is a heterocyclic organic compound featuring an

indazole core structure. This molecule is of significant interest to researchers and drug

development professionals due to its role as a versatile synthetic intermediate.[1] The presence

of a nitro group enhances its chemical reactivity, making it a valuable building block for the

synthesis of more complex, biologically active molecules.[1] This guide provides a

comprehensive overview of its chemical properties, a generalized synthetic approach, and its

applications, collating available data for scientific and research purposes.

Chemical and Physical Properties
The fundamental chemical and physical properties of methyl 5-nitro-1H-indazole-7-
carboxylate are summarized below. These properties are crucial for its handling,

characterization, and application in synthetic chemistry.
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Property Value Reference

CAS Number 632291-85-1 [1][2][3]

Molecular Formula C₉H₇N₃O₄ [1][3]

Molecular Weight 221.17 g/mol [1][2]

Appearance Yellow to beige solid [1]

Boiling Point 443.2°C at 760 mmHg [2]

Density 1.527 g/cm³ [2]

Refractive Index 1.683 [2]

Storage Conditions Store at 0-8°C [1]

Purity ≥ 95% (HPLC) [1]

Spectroscopic Profile
Detailed experimental spectroscopic data such as ¹H NMR, ¹³C NMR, IR, and mass

spectrometry for methyl 5-nitro-1H-indazole-7-carboxylate are not available in the reviewed

literature. However, analytical data including NMR, HPLC, and LC-MS are often available from

commercial suppliers upon request.[4] Characterization of this compound would typically

involve these standard analytical techniques to confirm its structure and purity.

Synthesis and Reactivity
Methyl 5-nitro-1H-indazole-7-carboxylate is primarily utilized as an intermediate in multi-step

synthetic pathways. The indazole core is a key pharmacophore in many kinase inhibitors, and

functionalized indazoles are crucial for developing new therapeutic agents.

While a specific, detailed experimental protocol for the synthesis of methyl 5-nitro-1H-
indazole-7-carboxylate was not found in the search results, a generalized workflow can be

proposed based on standard organic chemistry transformations. A common route would involve

the synthesis of the parent carboxylic acid followed by esterification.
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Caption: Generalized synthetic workflow for methyl 5-nitro-1H-indazole-7-carboxylate.

Generalized Experimental Protocol: Esterification
The following is a generalized protocol for the esterification of a carboxylic acid to its

corresponding methyl ester, a plausible final step in the synthesis of the title compound.

Dissolution: Dissolve the precursor, 5-nitro-1H-indazole-7-carboxylic acid, in an excess of

methanol.

Catalysis: Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid) to the

solution dropwise at a reduced temperature (e.g., 0-10°C).

Reaction: Reflux the reaction mixture for several hours (typically 4-8 hours), monitoring the

progress by an appropriate method such as Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

crushed ice or cold water.

Isolation: The resulting precipitate (the methyl ester product) is collected by filtration.

Purification: Wash the crude product with water to remove any remaining acid. Further

purification can be achieved by recrystallization from a suitable solvent, such as ethanol, to

yield the final product.

Applications in Research and Development
Methyl 5-nitro-1H-indazole-7-carboxylate serves as a key intermediate in the synthesis of

various high-value molecules for different industries.[1] Its structural features make it

particularly suitable for creating novel compounds in pharmaceutical and agricultural sectors.
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Caption: Key application areas of methyl 5-nitro-1H-indazole-7-carboxylate.

Pharmaceutical Development: The compound is a valuable intermediate for synthesizing

bioactive molecules for novel therapeutic agents.[1] Its derivatives are being explored in

oncology and anti-inflammatory research.[1] It is also used to create pharmaceuticals

targeting neurological disorders by modulating specific biological pathways.[1]

Agricultural Chemistry: It is employed in the formulation of advanced agrochemicals, where it

can be used to enhance the efficacy of pesticides and herbicides, contributing to improved

crop yields.[1]

Analytical Chemistry: In some contexts, it can serve as a reference standard for the

calibration of analytical instruments.[1]

Conclusion
Methyl 5-nitro-1H-indazole-7-carboxylate is a chemical compound with well-defined physical

properties and significant potential as a synthetic intermediate. Its enhanced reactivity,

attributed to the nitro functional group, makes it a valuable precursor in the fields of medicinal

and agricultural chemistry. While detailed public spectroscopic and synthetic data are limited,
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its commercial availability and documented applications underscore its importance for

researchers and scientists in the development of new bioactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. echemi.com [echemi.com]

3. methyl 5-nitro-1H-indazole-7-carboxylate | CAS:632291-85-1 | Ark Pharma Scientific
Limited [arkpharmtech.com]

4. 632291-85-1|Methyl 5-nitro-1H-indazole-7-carboxylate|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [methyl 5-nitro-1H-indazole-7-carboxylate chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270063#methyl-5-nitro-1h-indazole-7-carboxylate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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